1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one

Specification

• Molecular Formula: C11H7BrF6OS2
• Molecular Weight: 413.2 g/mol
• IUPAC Name: 1-[3,5-bis(trifluoromethylsulfanyl)phenyl]-1-bromopropan-2-one
• Standard InChI: InChI=1S/C11H7BrF6OS2/c1-5(19)9(12)6-2-7(20-10(13,14)15)4-8(3-6)21-11(16,17)18/h2-4,9H,1H3
• Standard InChI Key: RBOHSEKLTZRDST-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)SC(F)(F)F)SC(F)(F)F)Br

Introduction

Chemical Identity

Property	Value
Chemical Name	1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one
CAS Number	1806541-81-0
Molecular Formula	C$_{11}$H$_{7}$BrF$_{6}$OS$_{2}$
Molecular Weight	413.20 g/mol
Synonyms	2-Propanone, 1-[3,5-bis[(trifluoromethyl)thio]phenyl]-1-bromo-
Structural Features	Bromine atom attached to a ketone group, with two trifluoromethylthio groups on an aromatic ring.

Synthesis

The synthesis of 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one typically involves the bromination of a precursor ketone containing the 3,5-bis(trifluoromethylthio)phenyl moiety. The exact synthetic route is not widely documented in open literature but likely involves:

• Preparation of the aromatic precursor with trifluoromethylthio substituents.

• Bromination of the ketone group using brominating agents such as bromine or N-bromosuccinimide (NBS).

• Purification through recrystallization or chromatography to achieve high purity (>98%).

Applications

While specific applications for this compound are not extensively documented, its structural features suggest potential uses in:

• Pharmaceuticals: The presence of halogenated functional groups and trifluoromethylthio moieties indicates possible utility in drug discovery for enhancing bioavailability and metabolic stability.

• Materials Science: The compound's fluorinated groups may be useful in the design of specialized polymers or coatings.

• Synthetic Chemistry: It could serve as an intermediate in the production of more complex organofluorine compounds.

Safety and Handling

• Use personal protective equipment (PPE), including gloves and goggles.

• Handle in a well-ventilated area or fume hood.

• Avoid direct contact or inhalation due to potential toxicity.

Global Supply

The compound is available from specialized chemical suppliers with high purity levels (≥98%). Below is an example supplier:

Supplier Name	Country	Purity
Capot Chemical Co.	China	≥98%

Research Potential

Given its unique structure, further research could explore:

• Biological activity: Testing for antimicrobial or anticancer properties.

• Reactivity studies: Examining its behavior under various conditions to identify new synthetic applications.

• Derivative synthesis: Modifying the structure to develop related compounds with tailored properties.